Cas no 1538861-58-3 (1-(3-Aminoazetidin-1-yl)-2-(2,4-difluorophenyl)ethan-1-one)

• Product Name: 1-(3-Aminoazetidin-1-yl)-2-(2,4-difluorophenyl)ethan-1-one
• CAS No: 1538861-58-3
• MF: C₁₁H₁₂F₂N₂O
• MW: 226.222589492798
• CID: 4771900
• Update Time: 2025-06-10

1-(3-Aminoazetidin-1-yl)-2-(2,4-difluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminoazetidin-1-yl)-2-(2,4-difluorophenyl)ethan-1-one
• 1-(3-Aminoazetidin-1-yl)-2-(2,4-difluorophenyl)ethan-1-one

• Inchi： 1S/C11H12F2N2O/c12-8-2-1-7(10(13)4-8)3-11(16)15-5-9(14)6-15/h1-2,4,9H,3,5-6,14H2
• InChI Key： OMUYHKPPUKPXHZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(N1CC(C1)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(3-Aminoazetidin-1-yl)-2-(2,4-difluorophenyl)ethan-1-one

Research Brief on 1-(3-Aminoazetidin-1-yl)-2-(2,4-difluorophenyl)ethan-1-one (CAS: 1538861-58-3)

1-(3-Aminoazetidin-1-yl)-2-(2,4-difluorophenyl)ethan-1-one (CAS: 1538861-58-3) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its azetidine scaffold and difluorophenyl moiety, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of new therapeutic agents. Recent studies have explored its synthesis, pharmacological properties, and potential applications in drug discovery, particularly in targeting infectious diseases and oncology.

The synthesis of 1-(3-Aminoazetidin-1-yl)-2-(2,4-difluorophenyl)ethan-1-one involves multi-step organic reactions, including amide bond formation and ring closure strategies. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have also investigated its stability under various physiological conditions, which is critical for its potential use in drug formulations.

Pharmacological studies have revealed that 1-(3-Aminoazetidin-1-yl)-2-(2,4-difluorophenyl)ethan-1-one exhibits moderate inhibitory activity against certain enzymes and receptors implicated in disease pathways. For instance, preliminary in vitro assays suggest its potential as a modulator of kinase activity, which could be leveraged in the development of kinase inhibitors for cancer therapy. Additionally, its unique structural features make it a candidate for further optimization to enhance its bioavailability and target specificity.

In the context of drug discovery, this compound has been explored as a building block for the design of more complex molecules. Its azetidine ring, known for its conformational rigidity, can impart favorable pharmacokinetic properties to derived compounds. Recent patent filings and research publications highlight its incorporation into novel drug candidates targeting bacterial infections and inflammatory disorders, underscoring its versatility in medicinal chemistry.

Despite these promising findings, challenges remain in the development of 1-(3-Aminoazetidin-1-yl)-2-(2,4-difluorophenyl)ethan-1-one as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed in future studies. Ongoing research aims to elucidate its mechanism of action and explore its potential in combination therapies, which could broaden its clinical applications.

In conclusion, 1-(3-Aminoazetidin-1-yl)-2-(2,4-difluorophenyl)ethan-1-one represents a compelling area of research in chemical biology and drug development. Its unique structural attributes and preliminary biological activities warrant further investigation to unlock its full therapeutic potential. As the field advances, this compound may emerge as a cornerstone in the design of next-generation pharmaceuticals.